Cas no 618904-38-4 (2-Cyclopenten-1-one, 3-ethoxy-5-(phenylmethyl)-)

• Product Name: 2-Cyclopenten-1-one, 3-ethoxy-5-(phenylmethyl)-
• CAS No: 618904-38-4
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 955697
• PubChem ID: 45094424
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 3-ethoxy-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,3-ethoxy-5-(phenylmethyl)-(9CI)
• 2-Cyclopenten-1-one, 3-ethoxy-5-(phenylmethyl)-
• SCHEMBL21821563
• DB-281445
• 618904-38-4

• Inchi： 1S/C14H16O2/c1-2-16-13-9-12(14(15)10-13)8-11-6-4-3-5-7-11/h3-7,10,12H,2,8-9H2,1H3
• InChI Key： VLORQHKCEYHCTC-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C(CC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų